![molecular formula C12H22N2O B6534001 1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one CAS No. 1225732-79-5](/img/structure/B6534001.png)
1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one
Description
Synthesis Analysis
The synthesis of piperazine derivatives often involves the reaction of piperazine with various electrophiles, such as alkyl halides or acid chlorides . The exact synthesis route for “1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one” would depend on the specific reactants and conditions used.Chemical Reactions Analysis
Piperazine derivatives can participate in a variety of chemical reactions, depending on the other functional groups present in the molecule. They can act as bases, nucleophiles, or ligands in coordination complexes . The specific reactions of “1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one” would depend on its exact structure.Scientific Research Applications
Anticancer Studies
This compound has been used in the synthesis of derivatives that have shown significant anticancer activity . For instance, compounds 3a, 3b, and 3c have shown significant anticancer activity in vitro against the MDA-MB-435 cancer cell line .
Antituberculosis Studies
The compound has also been used in the synthesis of derivatives that have shown significant antituberculosis activity . Compound 3c, in particular, has shown both antituberculosis and anticancer activity .
Poly (ADP-Ribose) Polymerase Targeting
Derivatives of this compound have been developed that target Poly (ADP-Ribose) Polymerase in human breast cancer cells . These compounds have shown moderate to significant efficacy against human breast cancer cells .
Antibacterial Activity
Piperazine derivatives, which include “1-[4-(cyclopentylmethyl)piperazin-1-yl]ethan-1-one”, have been extensively investigated due to their wide clinical applications, including their antibacterial activities .
Anthelmintic Activity
Piperazine derivatives have also been noted for their anthelmintic activities . This makes them useful in the treatment of parasitic worm infections.
Insecticidal Activity
These compounds have also been found to have insecticidal activities , making them useful in pest control applications.
Antifungal Agents
A new series of derivatives were synthesized as potential antifungal agents . This expands the potential applications of this compound in medical and agricultural settings.
DNA Repair
Poly (ADP-Ribose) Polymerase, which derivatives of this compound have been found to target, is involved in several cellular functions such as DNA repair . This suggests potential applications in genetic research and therapy.
properties
IUPAC Name |
1-[4-(cyclopentylmethyl)piperazin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O/c1-11(15)14-8-6-13(7-9-14)10-12-4-2-3-5-12/h12H,2-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFXHJTJFPNMPMY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)CC2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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